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Compound Name: Ampicillin(1-)

Cat. No.: B1205501 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the use of ampicillin as a selective agent

in liquid bacterial cultures to maintain and propagate plasmids. Adherence to these guidelines

is crucial for reproducible experimental outcomes in molecular cloning, protein expression, and

other applications requiring plasmid maintenance.

Mechanism of Action and Resistance
Ampicillin is a β-lactam antibiotic that inhibits bacterial cell wall synthesis by targeting penicillin-

binding proteins (PBPs), which are essential for the cross-linking of peptidoglycan.[1][2][3][4]

Plasmids used in molecular biology often carry a gene, commonly bla or ampR, that encodes

for β-lactamase.[2][5][6][7] This enzyme hydrolyzes the β-lactam ring of ampicillin, inactivating

the antibiotic and allowing the bacteria harboring the plasmid to survive and replicate.[2][5][6][7]

It is important to note that β-lactamase is secreted by the bacteria into the culture medium.[6]

This can lead to the degradation of ampicillin in the surrounding environment, potentially

allowing the growth of non-transformed "satellite" colonies on agar plates or the loss of

selective pressure in liquid cultures that are grown to high densities or for extended periods.[6]

[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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